Cas no 896307-44-1 (ethyl 2-8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 896307-44-1
• MF: C₂₁H₂₃N₅O₆
• MW: 441.437224626541
• CID: 5479928
• Update Time: 2025-08-02

ethyl 2-8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetic acid, 8-(2,5-dimethoxyphenyl)-1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-, ethyl ester
• ethyl 2-8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C21H23N5O6/c1-6-32-16(27)11-25-19(28)17-18(23(3)21(25)29)22-20-24(17)10-12(2)26(20)14-9-13(30-4)7-8-15(14)31-5/h7-10H,6,11H2,1-5H3
• InChI Key： YYDVLOFQGQPWOY-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC(OC)=CC=C3OC)C1=NC1=C2C(=O)N(CC(OCC)=O)C(=O)N1C

Additional information on ethyl 2-8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-(8-(2,5-Dimethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl)Acetate: A Comprehensive Overview

Ethyl 2-(8-(2,5-Dimethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl)Acetate, identified by the CAS number 896307-44-1, is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of imidazopurine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a substituted phenyl group and an ethyl acetate moiety, contributing to its unique chemical properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazopurine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex structures. For instance, researchers have employed microwave-assisted synthesis and catalytic cross-coupling reactions to enhance yield and purity. These techniques not only streamline the production process but also pave the way for large-scale manufacturing of this compound for preclinical studies.

One of the most intriguing aspects of Ethyl 2-(8-(2,5-Dimethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl)Acetate is its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. Specifically, this compound has shown promise in inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, recent research has explored the anti-cancer properties of this compound. In vitro studies have revealed its ability to induce apoptosis in various cancer cell lines by targeting mitochondrial pathways. The presence of the dimethoxyphenyl group within the molecule is believed to play a crucial role in its anti-proliferative activity. This structural feature enhances the compound's ability to penetrate cellular membranes and interact with critical oncogenic pathways.

The bioavailability and pharmacokinetics of Ethyl 2-(8-(2,5-Dimethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl)Acetate have also been extensively studied. Animal models have indicated that this compound exhibits moderate absorption when administered orally and demonstrates a favorable distribution profile across various tissues. Its half-life is sufficient to allow for once-daily dosing regimens in potential clinical trials.

In terms of safety profile,Ethyl 2-(8-(2,5-Dimethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H, Imidazo[1,g]purin-related compounds have shown minimal toxicity at therapeutic doses. However,acute toxicity studies are still required to establish safe dosage ranges for human use.

The development of this compound has been facilitated by advancements in computational chemistry and molecular modeling. Researchers have utilized software tools such as AutoDock Vina to predict binding affinities with target proteins. These computational approaches have significantly accelerated drug discovery efforts by identifying optimal lead compounds for further optimization.

In conclusion,Ethyl 2-(8-(2,5-dimethoxyphenyl)-related compounds like CAS No.896307-44-1 represent a promising class of molecules with broad therapeutic applications. As research continues,< strong>Ethyl 2-(8-(...))Acetate strong>holds great potential for addressing unmet medical needs across multiple therapeutic areas.